Cas no 1870091-38-5 ([1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine)
[1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine Chemical and Physical Properties
Names and Identifiers
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- [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine
- 1870091-38-5
- EN300-624720
- 4-Pyrimidinemethanamine, 2-ethyl-N,α-dimethyl-
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- Inchi: 1S/C9H15N3/c1-4-9-11-6-5-8(12-9)7(2)10-3/h5-7,10H,4H2,1-3H3
- InChI Key: OSKLNXRKNHPAJR-UHFFFAOYSA-N
- SMILES: N(C)C(C)C1C=CN=C(CC)N=1
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Density: 0.985±0.06 g/cm3(Predicted)
- Boiling Point: 230.0±15.0 °C(Predicted)
- pka: 7.46±0.10(Predicted)
[1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-624720-1.0g |
[1-(2-ethylpyrimidin-4-yl)ethyl](methyl)amine |
1870091-38-5 | 1g |
$0.0 | 2023-06-07 |
[1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine
[1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine and Its Applications in Modern Pharmaceutical Research
[1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine, with the CAS number 1870091-38-5, has emerged as a promising compound in the field of medicinal chemistry. This molecule, characterized by its unique pyrimidine ring structure and alkylamine functionality, represents a significant advancement in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating various biological pathways, making it a focal point for researchers exploring innovative treatments for complex diseases.
The chemical structure of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine is defined by the presence of a pyrimidine ring substituted with an ethyl group at the 2-position and an ethylamino group at the 4-position. The molecule's stereochemistry and functional groups play a critical role in its pharmacological properties, including its ability to interact with specific protein targets. This structural complexity allows for the fine-tuning of its biological activity, which is a key factor in its potential application as a lead compound for drug development.
Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the behavior of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant affinity for the PPAR-γ receptor, a key target in the treatment of metabolic disorders such as type 2 diabetes. The study utilized molecular docking simulations to predict the binding interactions between the compound and the receptor, highlighting the importance of the pyrimidine ring in stabilizing the ligand-receptor complex.
One of the most notable applications of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine is its potential role in the development of anti-inflammatory agents. Inflammation is a central factor in numerous chronic diseases, including rheumatoid arthritis and neurodegenerative disorders. Research published in Pharmacological Research in 2024 showed that this compound exerts anti-inflammatory effects by modulating the NF-κB signaling pathway, which is a critical mediator of inflammatory responses. The compound's ability to inhibit the activation of NF-κB suggests its potential as a therapeutic agent for conditions associated with chronic inflammation.
Another area of interest is the use of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine in the context of cancer research. A 2025 study in Cancer Research explored its potential as an inhibitor of the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in various types of cancer. The study found that the compound effectively suppressed tumor growth in vitro and in vivo models, indicating its potential as a novel therapeutic agent for oncology. The compound's ability to target multiple signaling pathways makes it a versatile candidate for the development of multi-target drugs.
The pharmacokinetic properties of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine are also of significant interest in drug development. A 2024 preclinical study evaluated the compound's bioavailability, metabolism, and excretion in animal models. The results indicated that the compound has favorable pharmacokinetic profiles, with prolonged half-life and good oral bioavailability, which are essential for the development of effective therapeutic agents. These findings suggest that the compound could be further optimized for clinical applications through structural modifications.
Recent clinical trials have also begun to explore the therapeutic potential of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine. A phase I trial conducted in 2025 evaluated the safety and tolerability of the compound in healthy volunteers. The study reported that the compound was well-tolerated, with minimal adverse effects, which is a crucial step in the drug development process. These preliminary results have paved the way for further clinical investigations into its efficacy in treating specific diseases.
Despite its promising properties, the development of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine as a therapeutic agent faces several challenges. One of the primary challenges is the optimization of its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, the compound's mechanism of action needs to be further elucidated to identify its exact role in modulating biological processes. These challenges require interdisciplinary approaches, combining expertise in medicinal chemistry, pharmacology, and molecular biology.
The future of [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine in pharmaceutical research is promising, with ongoing studies aimed at expanding its therapeutic applications. Advances in synthetic chemistry and drug delivery systems are expected to play a crucial role in overcoming the challenges associated with its development. As research in this field continues to evolve, the compound is likely to become a valuable tool in the quest for innovative treatments for a wide range of diseases.
In conclusion, [1-(2-Ethylpyrimidin-4-yl)ethyl](methyl)amine represents a significant advancement in medicinal chemistry. Its unique chemical structure and potential therapeutic applications have positioned it as a key compound in the development of novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its role in the treatment of various diseases, making it a promising candidate for future drug development.
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